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Compound of Interest

Compound Name: M617 TFA

cat. No.: B10787829

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the handling and dissolution of M617 TFA
(PSMA-617 TFA) in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQSs)

Q1: What is M617 TFA?

Al: M617 TFA is the trifluoroacetate salt of PSMA-617, also known as vipivotide tetraxetan. It
is a ligand that targets the Prostate-Specific Membrane Antigen (PSMA) and is utilized in
radioligand therapy for prostate cancer. The trifluoroacetic acid (TFA) salt form is common for
peptide-based compounds to aid in their stability and handling.

Q2: Why is DMSO used as a solvent for M617 TFA?

A2: DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of polar and
nonpolar compounds, including complex molecules like M617 TFA. Its miscibility with water
and cell culture media makes it a suitable solvent for preparing stock solutions for in vitro and in
Vivo experiments.

Q3: What is the recommended storage for M617 TFA powder and its DMSO solution?

A3: For long-term stability, M617 TFA in its solid (powder) form should be stored at -20°C.
Once dissolved in DMSO, the stock solution can be stored at 4°C for up to two weeks or for
longer-term storage, up to six months, at -80°C.[1] To prevent degradation from repeated
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freeze-thaw cycles, it is highly recommended to aliquot the DMSO stock solution into smaller,
single-use volumes.

Q4: Can M617 TFA be dissolved in aqueous buffers directly?

A4: While some product datasheets indicate solubility in water, dissolving M617 TFA directly
into aqueous buffers may be challenging.[2][3] Preparing a high-concentration stock solution in
DMSO first is the recommended and more reliable method. This DMSO stock can then be
further diluted into aqueous buffers for your specific experimental needs.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

M617 TFA is not fully
dissolving in DMSO.

The concentration may be too
high.

The maximum reported
solubility of M617 TFA in
DMSO is 125 mg/mL.[3] Do
not attempt to prepare a stock
solution exceeding this

concentration.

The quality of the DMSO may

be poor.

Use anhydrous, high-purity
DMSO (ACS reagent grade or
higher) to ensure optimal

dissolution.

Insufficient mixing.

Vortex the solution for 1-2
minutes. If particulates remain,
brief sonication in a water bath

may aid dissolution.

Precipitation occurs when
diluting the DMSO stock in an

agueous buffer.

The final concentration of
DMSO in the aqueous solution

is too low to maintain solubility.

Ensure the final concentration
of DMSO in your aqueous
solution is sufficient to keep
M617 TFA dissolved. You may
need to optimize the final
DMSO percentage for your
specific buffer and M617 TFA
concentration.

The aqueous buffer is not at an

optimal pH.

Check the pH of your buffer.
While specific pH effects on
M617 TFA solubility are not
widely reported, significant
deviations from neutral pH

could impact solubility.

The compound appears to be

degrading in solution.

Improper storage conditions.

Store DMSO stock solutions at
-80°C for long-term use and
avoid multiple freeze-thaw

cycles by preparing aliquots.[1]
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For short-term storage (up to 2

weeks), 4°C is acceptable.[1]

o Use sterile tubes and pipette
Contamination of the solvent _ _ _
tips when preparing solutions
or compound. o o
to minimize contamination.

Quantitative Data Summary

The following table summarizes the key quantitative information for M617 TFA.

Parameter Value Reference
Molecular Weight 1498.25 g/mol [11[3114]
Maximum Solubility in DMSO 125.0 mg/mL [3]

Molar Concentration at Max

Solubility 83.43 mM 3l

Storage (Powder) -20°C (for up to 3 years) [1][3]
Storage (in DMSO) 4°C (for up to 2 weeks) [1]

-80°C (for up to 6 months) [1]

Experimental Protocol: Preparation of a 10 mM
M617 TFA Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of M617 TFA in DMSO.
Materials:

« M617 TFA (PSMA-617 TFA) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Microcentrifuge tubes
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» \ortex mixer
e Sonicator (optional)
o Calibrated pipettes
Procedure:
o Calculate the required mass of M617 TFA:

o The molecular weight of M617 TFA is 1498.25 g/mol .

o To prepare 1 mL of a 10 mM solution, you will need:

» Mass =0.01 L*10 mmol/L * 1498.25 g/mol = 0.149825 g = 149.825 mg

» Adjust the volume and mass as needed for your experimental requirements. For
example, to prepare 100 pL of a 10 mM solution, you would need 1.498 mg of M617
TFA.

» Weigh the M617 TFA powder:

o Carefully weigh the calculated amount of M617 TFA powder and place it into a sterile
microcentrifuge tube.

» Add DMSO:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
M617 TFA powder.

e Dissolve the compound:

o Tightly cap the tube and vortex the solution for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution for any remaining particulates. If necessary, sonicate the tube
in a water bath for 5-10 minutes.
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e Storage:
o For immediate use, the solution can be kept at room temperature.
o For short-term storage (up to 2 weeks), store the solution at 4°C.[1]

o For long-term storage, aliquot the stock solution into single-use volumes and store at
-80°C for up to 6 months.[1]

Visualizations
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Caption: Workflow for dissolving M617 TFA in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: M617 TFA]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10787829#how-to-
dissolve-m617-tfa-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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